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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466 Get Quote

Essential Safety and Handling Guide for
Isoprothiolane-d4
This guide provides comprehensive safety, handling, and disposal protocols for

Isoprothiolane-d4, a deuterium-labeled systemic fungicide.[1][2] Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and the integrity of

research outcomes. Isoprothiolane-d4 is primarily used as an internal standard for

quantitative analysis in research settings.[2]

Hazard Identification and Classification
Isoprothiolane is classified as harmful if swallowed (Acute toxicity - Category 4, Oral).[3][4] It is

a dermal sensitizer and can cause mild irritation to the skin and eyes.[5][6] The primary target

organ for toxicity is the liver in animal studies.[7][8]

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Isoprothiolane, which should be

considered representative for Isoprothiolane-d4 in the context of safety and handling.
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Property Value Source

Acute Oral Toxicity (Rat LD50) 300 - 2000 mg/kg bw [5][6]

Acute Dermal Toxicity (Rat

LD50)
>2000 mg/kg bw [5][6]

Acute Inhalation Toxicity (Rat

LC50)
>2.32 mg/L [5]

Molecular Weight 294.42 g/mol [1][9][10]

Melting Point 50 - 55.2 °C [6][11][12]

Water Solubility 48.5 mg/L [6]

Vapor Pressure 4.93×10⁻⁴ Pa (25 °C) [6]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Isoprothiolane-d4 to ensure

appropriate PPE selection. The following provides a general guideline.

1. Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[3][4]

In cases of potential splashing, a face shield should be used in addition to goggles.[13][14]

2. Skin Protection:

Gloves: Chemical-resistant, impervious gloves (e.g., nitrile rubber, neoprene) must be worn.

[3][14] Inspect gloves for leaks or tears before each use and wash them before removal.[13]

[15] Avoid using cotton or leather gloves.[13]

Lab Coat/Coveralls: A flame-resistant lab coat or coveralls should be worn to protect street

clothing.[3][16]
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Apron: For mixing, loading, or cleaning operations, a chemical-resistant apron is

recommended to be worn over the lab coat.[16]

Footwear: Closed-toe shoes are mandatory. For larger quantities or in case of spills,

chemical-resistant boots should be worn with pant legs outside the boots.[15][17]

3. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to avoid breathing dust or vapors.[3]

If exposure limits are exceeded or if working outside a fume hood, a NIOSH-approved

respirator is required.[4]

Operational and Disposal Plans
A structured approach to handling and disposal is essential for safety.

Workflow for Safe Handling of Isoprothiolane-d4
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Preparation
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Cleanup & Storage

Disposal
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2. Don Appropriate PPE
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(Fume Hood)
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5. Prepare Stock Solution
(Follow Protocol)

6. Perform Experiment
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Work Surfaces
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9. Store Stock Solution
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10. Dispose of Waste via
Licensed Contractor

11. Doff & Clean PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Isoprothiolane-d4.
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Storage
Store Isoprothiolane-d4 in a tightly sealed container in a cool, dry, and dark place.[18][19]

Stock solutions should be stored at -20°C for short-term use (up to 1 month) or -80°C for

long-term storage (up to 6 months).[1] Avoid repeated freeze-thaw cycles.[1]

Disposal Plan
Isoprothiolane-d4 and its containers must be disposed of as hazardous waste.

Do not discharge into drains or the environment.[3]

Collect waste in suitable, closed, and clearly labeled containers.[3]

Arrange for disposal through a licensed professional waste disposal service, in accordance

with local, state, and federal regulations.[20]

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,

before being punctured and disposed of.[20]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of Isoprothiolane-d4,

incorporating necessary safety measures.

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Don all required PPE as detailed above.

Weighing:

Tare a clean, compatible vial on an analytical balance inside a ventilated enclosure.
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Carefully transfer the required amount of Isoprothiolane-d4 powder to the vial. Avoid

generating dust.

Solubilization:

Select an appropriate solvent based on experimental needs (e.g., DMSO, acetone).[6][11]

In the fume hood, add the calculated volume of solvent to the vial containing the

Isoprothiolane-d4.

Seal the vial and mix thoroughly. If necessary, use a vortex mixer or sonicate in an

ultrasonic bath to aid dissolution.[1]

Storage and Labeling:

Once fully dissolved, label the vial clearly with the compound name, concentration,

solvent, date of preparation, and your initials.

Store the stock solution at the appropriate temperature (-20°C or -80°C).[1]

Cleanup:

Wipe down the balance, fume hood sash, and work surfaces with an appropriate

decontaminating solution.

Dispose of all contaminated materials (e.g., weigh boats, pipette tips) in the designated

solid hazardous waste container.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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